Cas no 80306-38-3 (AR 7)

AR 7 structure

Product Name:AR 7

CAS No:80306-38-3

MF:C₁₅H₁₂ClNO

MW:257.714882850647

MDL:MFCD27978377

CID:2760038

PubChem ID:44250175

Update Time:2024-10-27

AR 7 Chemical and Physical Properties

Names and Identifiers

- AR7
- AR-7
- Atypical retinoid 7
- AR 7 (RARalpha agonist)
- 7-Chloro-3-(4-methylphenyl)-2H-1,4-benzoxazine
- 7-Chloro-3-p-tolyl-2H-benzo[b][1,4]oxazine
- 7-Chloro-3-(4-methylphenyl)-2H-1,4-benzoxazine (ACI)
- AR 7 (atypical retinoid 7)
- AR 7 (RARα agonist)
- 7-Chloro-3-(4-methylphenyl)-2H-1,4-benzoxazine; 7-Chloro-3-p-tolyl-2H-benzo[b][1,4]oxazine
- EX-A1249
- HY-101106
- BS-17631
- MFCD27978377
- CHEMBL554764
- BCP25687
- AKOS032946191
- SCHEMBL12206685
- CS-6249
- AR-7?
- D84085
- 7-Chloro-3-(p-tolyl)-2H-benzo[b][1,4]oxazine
- AC-35484
- NCGC00347937-01
- DA-50664
- 80306-38-3
- s6605
- AR 7
- MDL： MFCD27978377
- Inchi： 1S/C15H12ClNO/c1-10-2-4-11(5-3-10)14-9-18-15-8-12(16)6-7-13(15)17-14/h2-8H,9H2,1H3
- InChI Key： MVOZLTFXYGHZPM-UHFFFAOYSA-N
- SMILES： ClC1C=C2C(N=C(CO2)C2C=CC(C)=CC=2)=CC=1

Computed Properties

Exact Mass: 257.0607417g/mol
Monoisotopic Mass: 257.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 21.6Å²

Experimental Properties

Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (7.2E-3 g/L) (25 ºC),

AR 7 Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H410
Warning Statement： P273-P501
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：3
Hazard Category Code： 50/53
Safety Instruction： 60-61
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

AR 7 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC10135-100 mg	AR-7	80306-38-3	>98%	100mg	$400.0	2022-03-01
DC Chemicals	DC10135-250 mg	AR-7	80306-38-3	>98%	250mg	$700.0	2022-03-01
DC Chemicals	DC10135-1 g	AR-7	80306-38-3	>98%	1g	$1350.0	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KI218-20mg	AR 7	80306-38-3	98+%	20mg	2511.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KI218-25mg	AR 7	80306-38-3	98+%	25mg	3046CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KI218-10mg	AR 7	80306-38-3	98+%	10mg	1395CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KI218-5mg	AR 7	80306-38-3	98+%	5mg	837CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KI218-50mg	AR 7	80306-38-3	98+%	50mg	5618CNY	2021-05-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD766332-5mg	7-Chloro-3-(p-tolyl)-2H-benzo[b][1,4]oxazine	80306-38-3	98%	5mg	￥279.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD766332-10mg	7-Chloro-3-(p-tolyl)-2H-benzo[b][1,4]oxazine	80306-38-3	98%	10mg	￥530.0	2024-04-18

AR 7 Production Method

Production Method 1

28443-50-7

619-41-0

80306-38-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane , Water ; 4 - 6 h, reflux

Reference

Chemical modulation of chaperone-mediated autophagy by retinoic acid derivatives

Anguiano, Jaime; et al, Nature Chemical Biology, 2013, 9(6), 374-382

Production Method 2

28443-50-7

619-41-0

80306-38-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane , Water ; 30 min, rt
1.2 Solvents: Dichloromethane ; 15 min, rt; 12 h, rt
1.3 Solvents: Water

Reference

Design, synthesis and biological evaluation of 2H-benzo[b][1,4] oxazine derivatives as hypoxia targeted compounds for cancer therapeutics

Das, Bhaskar C.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4204-4206